Cas no 865459-89-8 (1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid
• CAS No: 865459-89-8
• MF: C₉H₁₆O₄S
• MW: 220.285942077637
• MDL: MFCD29920925
• CID: 4717897
• PubChem ID: 58815059
• Update Time: 2023-12-28

1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((Methylsulfonyl)methyl)cyclohexanecarboxylic acid
• 1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid
• 1-[(Methylsulfonyl)methyl]cyclohexanecarboxylic acid (ACI)

• MDL： MFCD29920925
• Inchi： 1S/C9H16O4S/c1-14(12,13)7-9(8(10)11)5-3-2-4-6-9/h2-7H2,1H3,(H,10,11)
• InChI Key： YSZOGZFFTNPZOV-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCCC1)CS(C)(=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 306
• Topological Polar Surface Area: 79.8